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Compound of Interest

Compound Name: cGAMP (disodium)

Cat. No.: B10786847

Get Quote

The choice between Endotoxin-Free Water and Phosphate Buffered Saline (PBS) for

reconstituting 2'3'-cGAMP disodium is not merely a matter of solubility; it dictates the stability of

the cyclic dinucleotide and its suitability for downstream applications.

While 2'3'-cGAMP disodium is highly soluble in both solvents, Endotoxin-Free Water is the

superior vehicle for creating high-concentration "Master Stocks" (>10 mM) intended for long-

term storage at -80°C. PBS is the mandatory vehicle for "Working Solutions" intended for

immediate in vivo administration or cell culture treatment to maintain physiological pH and

osmolarity.
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Feature Endotoxin-Free Water
Phosphate Buffered Saline
(PBS)

Solubility Limit Excellent (~50 mg/mL) Good (~20–25 mg/mL)

Primary Use
Master Stock Storage,

Transfection (Digitonin)

In Vivo Injection, Direct Cell

Treatment

pH Stability
Low (Susceptible to CO₂

acidification)
High (Buffered at pH 7.4)

Ionic Strength Zero (Hypotonic) Physiological (Isotonic)

Long-Term Storage Recommended (-80°C)
Acceptable (-80°C), risk of salt

precipitation

Physicochemical Profile
Understanding the chemical nature of the salt form is critical for accurate molarity calculations.

Compound Name: 2'3'-cGAMP disodium salt[1][2]

Chemical Formula:

[2]

Molecular Weight: ~718.37 g/mol (Note: Check specific batch CoA; hydration levels can shift

this to ~750 g/mol ).

Absorbance Max (

): 256–260 nm

Extinction Coefficient (

): ~25,000

(at 260 nm, pH 7.5).
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2'3'-cGAMP is the metazoan second messenger that activates STING (Stimulator of Interferon

Genes).[2][3][4][5] Unlike bacterial 3'3'-CDNs, the unique

linkage in mammalian cGAMP confers high-affinity binding to the STING dimer, triggering a
conformational change that recruits TBK1 and IRF3.[5]
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Figure 1: The cGAS-STING signaling axis.[3] 2'3'-cGAMP acts as the critical bridge between

DNA sensing and the immune response.[6]

Detailed Protocols
Protocol A: Preparation of Master Stock (10 mM) in
Water
Use this protocol for long-term storage or when downstream applications require high

concentrations in small volumes (e.g., digitonin permeabilization).

Reagents:

2'3'-cGAMP Disodium Salt (Lyophilized).[2]

Sterile, Endotoxin-Free (LAL Tested) Water.[5]

0.22 µm PES Syringe Filter (Low protein binding).

Procedure:

Centrifuge: Briefly spin the vial (30 sec, 2000 x g) to ensure powder is at the bottom.

Calculate: Determine volume for 10 mM.

Example: For 1 mg of cGAMP (

):

Solubilize: Add the calculated volume of Endotoxin-Free Water.

Dissolve: Vortex gently for 15 seconds. The solution should be clear. If particulates persist,

warm to 37°C for 2 minutes.

Sterilize: Pass through a 0.22 µm syringe filter into a sterile microcentrifuge tube.

Aliquot & Store: Dispense into single-use aliquots (e.g., 10–20 µL) to avoid freeze-thaw

cycles. Store at -80°C.
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Protocol B: Preparation of Working Solution (1 mg/mL)
in PBS
Use this protocol for immediate in vivo injection or direct addition to cell culture media.

Procedure:

Thaw: Remove a Master Stock aliquot (from Protocol A) from -80°C. Thaw on ice.

Dilute: Dilute the Master Stock (10 mM

7.2 mg/mL) into sterile PBS (pH 7.4) to reach the desired working concentration (e.g., 1
mg/mL).

Mix: Invert gently. Do not vortex vigorously if the solution contains proteins or other additives,

though pure cGAMP is robust.

Use: Use immediately. Do not re-freeze diluted PBS working solutions, as phosphate salts

can precipitate or cause pH shifts during the freezing process (eutectic points) that may

damage the nucleotide.

Self-Validating Quality Control (QC)
Trust but verify. Use UV spectrophotometry to confirm the concentration and integrity of your

stock solution before treating valuable samples.

Method: UV Absorbance Check[7]

Blank: Use the same solvent (Water or PBS) used for reconstitution.

Dilution: Dilute 2 µL of your 10 mM stock into 998 µL of buffer (1:500 dilution).

Measurement: Measure Absorbance at 260 nm (

).

Calculation:
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Using

:

Criteria: If

is between 0.45 and 0.55, the stock is valid. If <0.45, the powder may be hydrated (weighing
error) or degraded.
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Figure 2: Reconstitution and Validation Workflow. Note the divergence based on solvent

choice.

Troubleshooting & Stability Notes
Hydrolysis Risk: The phosphodiester bonds in cyclic dinucleotides are susceptible to

hydrolysis in acidic conditions. Water absorbs atmospheric

, becoming carbonic acid (pH ~5.5). While cGAMP is relatively stable, PBS (pH 7.4) prevents
this acidification. Recommendation: If storing in water, ensure it is unbuffered only if freezing
immediately at -80°C.

Precipitation: If the solution appears cloudy in PBS, the concentration may be too high (>25

mg/mL) or the PBS is cold. Warm to 37°C.

Endotoxin: Always use endotoxin-free water. Bacterial endotoxins (LPS) can activate TLR4,

confounding STING data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1229
https://www.benchchem.com/product/b10786847?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/2-3-cgamp-sodium.html
https://www.cellsignal.com/products/activators-inhibitors/2-3-cgamp-sodium-salt/35573
https://edoc.ub.uni-muenchen.de/34590/1/Hernichel_Fabian.pdf
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1229
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1229
https://www.creative-diagnostics.com/2-3-cGAMP.htm
https://www.aatbio.com/products/2-3-cgamp-ifluor-488-conjugate
https://pmc.ncbi.nlm.nih.gov/articles/PMC9804856/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9804856/
https://www.benchchem.com/product/b10786847/docs#executive-summary-the-solvent-decision-matrix
https://www.benchchem.com/product/b10786847/docs#executive-summary-the-solvent-decision-matrix
https://www.benchchem.com/product/b10786847/docs#executive-summary-the-solvent-decision-matrix
https://www.benchchem.com/product/b10786847/docs#executive-summary-the-solvent-decision-matrix
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10786847?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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